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Compound of Interest

3-Amino-4-
Compound Name: _ _ _ ]
(isopropylamino)benzotrifluoride

Cat. No.: B070355

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-(isopropylamino)benzotrifluoride is a substituted benzotrifluoride derivative with
significant potential as a versatile building block in the synthesis of pharmaceuticals and
agrochemicals.[1] Its utility is particularly noted in the development of active pharmaceutical
ingredients (APIs) for central nervous system (CNS) drugs, including selective serotonin
reuptake inhibitors (SSRIs).[2] The presence of the trifluoromethyl group can enhance
metabolic stability and bioavailability in the final drug compounds.[2] This technical guide
provides a comprehensive overview of the known physicochemical properties of this
compound, outlines general experimental protocols for their determination, and contextualizes
its application in drug development.

Core Physicochemical Properties

The physicochemical properties of a compound are critical in drug discovery and development,
influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The available
data for 3-Amino-4-(isopropylamino)benzotrifluoride is summarized below.
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Property Value Source
Molecular Formula Ci1oH13F3N:2 [21[3114]
Molecular Weight 218.22 g/mol [2]
Melting Point 63-65 °C [1]
Boiling Point 276.6 °C at 760 mmHg [1]
Density 1.225 g/cm3 [1]
pKa (Predicted) 4.63+0.11 [1]

No experimental data
) available. Predicted values for
LogP (Predicted) o
similar structures suggest a

moderate lipophilicity.

. No experimental data
Aqueous Solubility

available.
Appearance Data not available. [1]
Storage 2-8°C [2]

Experimental Protocols

Accurate determination of physicochemical properties is fundamental. While specific
experimental data for 3-Amino-4-(isopropylamino)benzotrifluoride is limited in publicly
accessible literature, the following section details generalized, standard laboratory protocols for
measuring key parameters.

Melting Point Determination

The melting point is a crucial indicator of purity.
Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry 3-Amino-4-
(isopropylamino)benzotrifluoride is packed into a capillary tube, sealed at one end, to a
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height of 1-2 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is placed in a melting point apparatus
(e.g., a Thiele tube with heating oil or an automated digital instrument).

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute
as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid mass turns into a clear liquid (completion of
melting) are recorded. This range is reported as the melting point. A narrow range (e.g., 0.5-
1.0°C) is indicative of high purity.

Boiling Point Determination

This property is characteristic of a pure liquid compound.

Methodology: Capillary Method

Sample Preparation: A small volume (a few milliliters) of the liquid compound (if applicable,
as this compound is solid at room temperature) is placed in a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid.

Heating: The test tube assembly, along with a thermometer, is heated in a suitable apparatus
(e.g., an aluminum block or oil bath).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the inverted capillary. The heating is then discontinued. The temperature at which the liquid
just begins to enter the capillary tube upon cooling is recorded as the boiling point.

pKa Determination

The acid dissociation constant (pKa) is vital for understanding a compound's ionization state at

different physiological pH values, which affects its solubility, permeability, and receptor binding.
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Methodology: Potentiometric Titration

o Sample Preparation: A precise amount of 3-Amino-4-(isopropylamino)benzotrifluoride is
dissolved in a suitable solvent, typically a mixture of water and an organic co-solvent like
methanol, to ensure solubility.

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) while
the pH is continuously monitored using a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, where half of the
amine groups are protonated.

Application in Drug Development
Role as a Pharmaceutical Intermediate

3-Amino-4-(isopropylamino)benzotrifluoride serves as a key starting material or
intermediate in the synthesis of more complex pharmaceutical molecules. Its structural
features, including the primary and secondary amine groups and the trifluoromethyl-substituted
aromatic ring, make it a valuable synthon for creating a diverse range of compounds.
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Experimental Workflow for a Pharmaceutical Intermediate
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Experimental workflow for a pharmaceutical intermediate.

Context in Serotonin Signaling Pathway
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The use of 3-Amino-4-(isopropylamino)benzotrifluoride as a building block for SSRIs places
it in the context of modulating the serotonin signaling pathway. SSRIs function by blocking the
reuptake of serotonin from the synaptic cleft, thereby increasing its availability to bind to

postsynaptic receptors. This modulation is a key therapeutic strategy for depression and other
mood disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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